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Compound of Interest

Compound Name: 2,3,3,4-Tetramethylheptane

Cat. No.: B14559789

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: An official Safety Data Sheet (SDS) for 2,3,3,4-Tetramethylheptane is not readily
available. This technical guide has been compiled using publicly accessible data for the
substance and information on structurally similar branched alkanes. All recommendations are
based on established principles of chemical safety and should be used to supplement, not
replace, a thorough risk assessment conducted by qualified personnel.

Preamble: Understanding the Compound

2,3,3,4-Tetramethylheptane is a highly branched aliphatic hydrocarbon. Its molecular
structure, characterized by a seven-carbon chain with four methyl group substitutions, dictates
its physical properties and, consequently, its safety profile. As with many volatile, non-polar
organic compounds, the primary concerns for laboratory professionals revolve around its
flammability and potential for generating hazardous atmospheres. This guide provides a
framework for understanding and mitigating these risks in a research and development setting.

Section 1: Chemical Identification and Physical
Properties

A clear understanding of a substance's identity and physical characteristics is the foundation of
safe handling.
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Property Value Source

Chemical Name 2,3,3,4-Tetramethylheptane PubChem[1]

Synonyms Heptane, 2,3,3,4-tetramethyl- PubChem[1]

CAS Number 61868-49-3 PubChem[1]

Molecular Formula Cl1H24 PubChem[1]

Molecular Weight 156.31 g/mol PubChem[1]

Boiling Point 182-185°C ChemicalBook, Stenutz[2]
Density ~0.77 g/mL ChemicalBook, Stenutz[2]
Melting Point -57.06°C (estimate) ChemicalBook

Refractive Index

~1.43

ChemicalBook, Stenutz[2][3]

Flash Point

Not available (Estimated to be
>23°C and <60°C)

Inferred from boiling point and

similar alkanes

Section 2: Hazard Identification and GHS
Classification

While specific hazard data for 2,3,3,4-Tetramethylheptane is limited, a GHS classification can
be inferred based on its physical properties and the known hazards of similar branched
alkanes.

Inferred GHS Classification:

o Flammable Liquids, Category 3: Based on an estimated flash point between 23°C and 60°C.

[4][5]

e Aspiration Hazard, Category 1: Aliphatic hydrocarbons in this carbon range (C9-C14) are
considered aspiration hazards.[6]

» Skin Irritation, Category 2 (Potential): Prolonged or repeated contact with similar
hydrocarbons can cause skin dryness and irritation.[7][8]
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e Specific Target Organ Toxicity (Single Exposure), Category 3 (Potential): Inhalation of high
concentrations of vapors may cause central nervous system depression, leading to
drowsiness or dizziness.[9]

Hazard Statements (Inferred):

H226: Flammable liquid and vapor.

H304: May be fatal if swallowed and enters airways.

H315: Causes skin irritation.

H336: May cause drowsiness or dizziness.
Precautionary Statements (Recommended):

o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.

e P261: Avoid breathing vapors.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.
e P331: Do NOT induce vomiting.

o P403+P235: Store in a well-ventilated place. Keep cool.

Section 3: The Causality of Safe Handling and
Storage

The physical properties of 2,3,3,4-Tetramethylheptane necessitate a multi-faceted approach
to safe handling and storage, focusing on the prevention of ignition and exposure.

Ventilation: The First Line of Defense
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Given its volatility, 2,3,3,4-Tetramethylheptane should always be handled in a well-ventilated
area, preferably within a chemical fume hood.[10][11] This engineering control is paramount to
prevent the accumulation of flammable vapors and to minimize inhalation exposure.

Ignition Source Control: A Proactive Stance

The flammable nature of this compound demands strict control of ignition sources. This
includes, but is not limited to:

Open flames (Bunsen burners)[10][11]

Sparks from electrical equipment (use only explosion-proof or intrinsically safe equipment in
areas of high concentration)[12]

Static electricity (ground and bond containers during large-volume transfers)[10]

Hot surfaces (heating mantles, hot plates)[10]

Storage: Segregation and Containment

Proper storage is crucial for preventing accidents.
o Containers: Store in tightly sealed, properly labeled containers.

o Location: Keep in a designated flammable liquids storage cabinet.[11][12] These cabinets
are designed to be fire-resistant and to contain spills.

e Segregation: Store away from strong oxidizing agents to prevent violent reactions.[9][12]

Personal Protective Equipment (PPE): The Last Barrier

While engineering and administrative controls are primary, appropriate PPE is essential for
personal safety.

e Eye Protection: Chemical splash goggles are mandatory.[13][14]

» Hand Protection: Nitrile or neoprene gloves should be worn.[15][16] Always check the
manufacturer's glove compatibility chart for specific breakthrough times.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b14559789?utm_src=pdf-body
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://ehs.okstate.edu/laboratory-safety/liquid_safety.html
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://ehs.okstate.edu/laboratory-safety/liquid_safety.html
https://blog.storemasta.com.au/4-essential-steps-keeping-flammable-liquids-laboratory
https://ehs.okstate.edu/laboratory-safety/liquid_safety.html
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://www.mcrsafety.com/blog/solvents/
https://www.solubilityofthings.com/personal-protective-equipment-ppe
https://chemistrytalk.org/lab-safety-equipment-ppe/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14559789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

« Body Protection: A flame-resistant lab coat is recommended. At a minimum, a 100% cotton
lab coat should be worn, as synthetic materials can melt and adhere to the skin in a fire.[11]
[17]

+ Footwear: Closed-toe shoes are required.[17]
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Caption: Hierarchy of controls for handling hazardous chemicals.
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Section 4: Emergency Protocols: A Self-Validating
System

Preparedness is key to mitigating the impact of an incident.

First-Aid Measures

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

o Skin Contact: Remove contaminated clothing. Wash skin with soap and water for at least 15
minutes. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting due to the aspiration hazard. If the person is conscious,
rinse their mouth with water. Seek immediate medical attention.

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant
foam.[18]

o Unsuitable Extinguishing Media: Do not use a solid stream of water, as it may scatter and
spread the fire.

» Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back. Containers may explode when heated.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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